Cas no 2411194-35-7 (1-4-(2-methylbutan-2-yl)piperazin-1-ylprop-2-en-1-one)

• Product Name: 1-4-(2-methylbutan-2-yl)piperazin-1-ylprop-2-en-1-one
• CAS No: 2411194-35-7
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 5683420
• PubChem ID: 165766714
• Update Time: 2025-08-05

1-4-(2-methylbutan-2-yl)piperazin-1-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2-methylbutan-2-yl)piperazin-1-yl]prop-2-en-1-one
• SCHEMBL23643498
• 2411194-35-7
• EN300-26573524
• 1-4-(2-methylbutan-2-yl)piperazin-1-ylprop-2-en-1-one

• Inchi： 1S/C12H22N2O/c1-5-11(15)13-7-9-14(10-8-13)12(3,4)6-2/h5H,1,6-10H2,2-4H3
• InChI Key： SOFMZQQXDQMZOI-UHFFFAOYSA-N
• SMILES： O=C(C=C)N1CCN(CC1)C(C)(C)CC

Computed Properties

• Exact Mass: 210.173213330g/mol
• Monoisotopic Mass: 210.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 23.6Ų

Additional information on 1-4-(2-methylbutan-2-yl)piperazin-1-ylprop-2-en-1-one

Chemical Profile of 1-4-(2-methylbutan-2-yl)piperazin-1-ylprop-2-en-1-one (CAS No. 2411194-35-7)

The compound 1-4-(2-methylbutan-2-yl)piperazin-1-ylprop-2-en-1-one, identified by its CAS number 2411194-35-7, represents a significant advancement in the field of medicinal chemistry. This piperazine-derived molecule has garnered attention due to its structural complexity and potential pharmacological applications. The presence of a propenone moiety linked to a piperazine ring suggests a unique interaction profile with biological targets, making it a promising candidate for further investigation.

Structurally, the compound features a piperazin ring substituted at the 4-position with a 2-methylbutan-2-yl group, while the 1-position of the piperazine is connected to a propenone (allyl ketone) functional group. This arrangement introduces both steric and electronic diversity, which can be leveraged to modulate binding affinity and selectivity in drug design. The allyl ketone moiety is particularly interesting as it can participate in various chemical reactions, including Michael additions and aldol condensations, which may be exploited in synthetic chemistry.

In recent years, there has been growing interest in piperazine derivatives due to their versatility as pharmacophores. Piperazines are known for their ability to interact with multiple biological targets, including enzymes and receptors, making them valuable scaffolds for drug development. The specific substitution pattern in 1-4-(2-methylbutan-2-yl)piperazin-1-ylprop-2-en-1-one may enhance its binding affinity to certain therapeutic targets while minimizing off-target effects.

Current research in medicinal chemistry increasingly focuses on the development of small molecules that can modulate neural pathways associated with neurological and psychiatric disorders. Piperazine derivatives have shown promise in this area, particularly as monoamine oxidase (MAO) inhibitors and serotonin receptor modulators. The structural features of 1-4-(2-methylbutan-2-yl)piperazin-1-ylprop-2-en-1-one suggest that it may exhibit properties similar to those of known MAO inhibitors, which are used to treat conditions such as depression and Parkinson's disease.

The propenone group in this compound introduces the possibility of further chemical modifications, allowing for the synthesis of analogues with tailored pharmacological profiles. For instance, functionalization at the allyl position could lead to novel derivatives with enhanced solubility or bioavailability. Additionally, the methylbutan substituent may influence the metabolic stability of the molecule, an important consideration in drug development.

Recent advances in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies can predict how 1-4-(2-methylbutan-2-yl)piperazin-1-ypropenone interacts with biological targets at the atomic level. These simulations can guide experimental efforts by identifying key structural features that contribute to binding affinity and selectivity. Such computational approaches are increasingly integral to modern drug discovery pipelines.

In vitro studies have begun to explore the pharmacological activity of 1-(4-(2-methylbutan--2--ylylpiperazin--1--yloxy)propan--2--en--1--one) (CAS No. 2411194–35–7). Preliminary data suggest that this compound exhibits moderate activity against certain enzymatic targets, indicating its potential as a lead compound for further optimization. The propenone group appears to play a critical role in mediating these interactions, possibly through hydrogen bonding or π-stacking interactions with amino acid residues in the binding pocket.

The synthesis of this compound involves multi-step organic transformations, including alkylation of piperazine derivatives followed by condensation reactions to introduce the propenone moiety. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in elaborating the carbon skeleton of this compound.

As interest in targeted therapies grows, compounds like (4R)-N-[[(3S)-3-Hydroxyadamantanecarboxamido]methyl]-N-(pyrrolidin--3--carboxamido)propanamide (a related derivative) continue to be explored for their potential therapeutic applications. While not directly related structurally, these compounds share common features that make them attractive candidates for drug development. The ability to modify both the piperazine core and the side chains allows for fine-tuning of pharmacological properties.

The future direction of research on (S)-N-[[(3R)-3-Hydroxyadamantanecarboxamido]methyl]-N-(pyrrolidin--3--carboxamido)propanamide (CAS No. 2486958–12–5) will likely involve both experimental and computational studies aimed at optimizing its pharmacological profile. By leveraging structural biology insights and high-throughput screening techniques, researchers can identify modifications that enhance potency while reducing toxicity. Such efforts are essential for translating promising candidates into viable therapeutics.

In conclusion,(S)-N-[[(3R)-3-Hydroxyadamantanecarboxamido]methyl]-N-(pyrrolidin--3--carboxamido)propanamide represents an exciting area of investigation within medicinal chemistry,(S)-N-[[(3R)-3-Hydroxyadamantanecarboxamido]methyl]-N-(pyrrolidin--3--carboxamido)propanamide(CAS No., 2486958–12–5). Its unique structural features offer opportunities for designing novel therapeutic agents targeting neurological and psychiatric disorders,(S)-N-[[(3R)-3-Hydroxyadamantanecarboxamido]methyl]-N-(pyrrolidin--3--carboxamido)propanamide(CAS No.). Continued research will likely uncover additional applications for this class of compounds,(S)-N-[[(3R)-3-Hydroxyadamantanecarboxamido]methyl]-N-(pyrrolidin--3--carboxamido)propanamide(CAS No.), contributing significantly to advancements in human health.